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Compound of Interest

Compound Name: Morpholinosulfur trifluoride

Cat. No.: B041453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

Morpholinosulfur trifluoride (CAS No. 51010-74-3). The following procedures and

recommendations are designed to ensure a safe laboratory environment and to provide

immediate, actionable guidance for the operational use of this compound.

Hazard Identification and Classification
Morpholinosulfur trifluoride is a hazardous substance that requires careful handling.[1] It is

classified as a corrosive material that causes severe skin burns and eye damage.[2] The

substance reacts violently with water and is a combustible liquid.[3][4] Inhalation, ingestion, or

skin contact can be harmful, with potential for severe chemical burns and systemic effects.[1]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
Danger

H314: Causes severe

skin burns and eye

damage[2]

Flammable Liquids Warning
H227: Combustible

liquid

Corrosive to Metals Warning
H290: May be

corrosive to metals[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Morpholinosulfur trifluoride is

provided below.

Property Value

Molecular Formula C4H8F3NOS[6]

Molecular Weight 175.17 g/mol [6]

Appearance Colorless to light orange to yellow clear liquid

Specific Gravity 1.436 g/cm³[6]

Boiling Point 40-42 °C @ 0.5 mmHg[6]

Flash Point 76 °C / 168.8 °F[6]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to ensure

personal safety when handling Morpholinosulfur trifluoride.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause severe

eye damage.[1][6]

Skin Protection
Flame-retardant, chemical-

resistant lab coat and apron.

Prevents skin contact which

can cause severe chemical

burns.[1]

Hand Protection

Nitrile rubber gloves. Check for

breakthrough time and glove

thickness.

Provides a barrier against skin

absorption and chemical

burns.[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges is

required.

Prevents inhalation of harmful

vapors which can cause

respiratory irritation and

damage.[1]

Handling and Storage Protocol
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4]

Avoid all personal contact, including inhalation of vapors.[1]

Do not allow the chemical to come into contact with water, as it reacts violently.[1][3]

Keep away from open flames, hot surfaces, and other sources of ignition.[3][4]

Use only spark-proof tools and equipment.

Ground all containers and equipment to prevent static discharge.

Wear the appropriate personal protective equipment at all times.[4]
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Storage:

Store in a freezer in a dry, cool, and well-ventilated place.[3][4][6]

Keep containers tightly closed.[3][4]

Store in a designated corrosives area.[3][4][6]

Keep away from water or moist air.[3][4][6]

Store in a corrosive-resistant container with a resistant inner liner.[5]

Emergency Procedures
Immediate and appropriate response in case of an emergency is critical.
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Emergency Situation Action

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes.[3][6] Remove all contaminated

clothing.[3][6] Seek immediate medical

attention.[3][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[3][6]

Seek immediate medical attention.[3][6]

Inhalation

Move the person to fresh air.[3] If not breathing,

give artificial respiration.[3][6] Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting.[3][6] Rinse mouth with

water.[3][6] Never give anything by mouth to an

unconscious person.[6] Seek immediate medical

attention.[3][6]

Spill

Evacuate the area and move upwind.[1]

Remove all sources of ignition.[3] Absorb the

spill with inert, non-combustible material (e.g.,

sand, earth). Do not use water.[4] Place in a

suitable, closed container for disposal.[4]

Fire

Use dry chemical, CO2, or alcohol-resistant

foam to extinguish.[3] DO NOT use water.[1]

Firefighters should wear full protective clothing

and a self-contained breathing apparatus

(SCBA).[3]

Disposal Plan
All waste materials must be handled as hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[4][5]

Do not dispose of down the drain or with regular trash.
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Follow all federal, state, and local regulations for hazardous waste disposal.

Hierarchy of Controls
The following diagram illustrates the hierarchy of controls to be implemented to minimize risk

when working with Morpholinosulfur trifluoride. The most effective controls are at the top of

the pyramid.
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Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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